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molecular formula C20H23NO4 B2579775 Benzyl 4-((tert-butoxycarbonylamino)methyl)benzoate CAS No. 204199-03-1

Benzyl 4-((tert-butoxycarbonylamino)methyl)benzoate

Cat. No. B2579775
CAS RN: 204199-03-1
M. Wt: 341.407
InChI Key: QACNVACLKUBTGY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06375926B1

Procedure details

To a mixture of 4-(N-Boc-aminomethyl)benzoic acid (500 mg, 1.99 mmol), DMAP (catalytic amount), benzyl alcohol (226 μl, 2.19 mmol) and dichloromethane (20 ml) was added dicyclohexylcarbodiimide (1M solution in dichloromethane, 2.19 ml, 2.19 mmol) and the mixture stirred at room temperature for 60 hours. The precipitate was removed by filtration and the filtrate concentrated in vacuo. Diethyl ether (50 ml) was added to the residue, the resulting precipitate removed by filtration and the filtrate concentrated in vacuo. Purification by flash column chromatography (petrol/EtOAc, 3:1) gave the title compound (412 mg, 61%) as a solid.
Name
4-(N-Boc-aminomethyl)benzoic acid
Quantity
500 mg
Type
reactant
Reaction Step One
Name
benzyl alcohol
Quantity
226 μL
Type
reactant
Reaction Step One
Name
DMAP
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step One
Name
dichloromethane
Quantity
20 mL
Type
solvent
Reaction Step One
Name
dicyclohexylcarbodiimide
Quantity
2.19 mL
Type
reactant
Reaction Step Two
Name
title compound
Yield
61%

Identifiers

REACTION_CXSMILES
[C:1]([NH:8][CH2:9][C:10]1[CH:18]=[CH:17][C:13]([C:14]([OH:16])=[O:15])=[CH:12][CH:11]=1)([O:3][C:4]([CH3:7])([CH3:6])[CH3:5])=[O:2].[CH2:19](O)[C:20]1[CH:25]=[CH:24][CH:23]=[CH:22][CH:21]=1.C1(N=C=NC2CCCCC2)CCCCC1>CN(C1C=CN=CC=1)C.ClCCl>[C:1]([NH:8][CH2:9][C:10]1[CH:11]=[CH:12][C:13]([C:14]([O:16][CH2:19][C:20]2[CH:25]=[CH:24][CH:23]=[CH:22][CH:21]=2)=[O:15])=[CH:17][CH:18]=1)([O:3][C:4]([CH3:7])([CH3:6])[CH3:5])=[O:2]

Inputs

Step One
Name
4-(N-Boc-aminomethyl)benzoic acid
Quantity
500 mg
Type
reactant
Smiles
C(=O)(OC(C)(C)C)NCC1=CC=C(C(=O)O)C=C1
Name
benzyl alcohol
Quantity
226 μL
Type
reactant
Smiles
C(C1=CC=CC=C1)O
Name
DMAP
Quantity
0 (± 1) mol
Type
catalyst
Smiles
CN(C)C=1C=CN=CC1
Name
dichloromethane
Quantity
20 mL
Type
solvent
Smiles
ClCCl
Step Two
Name
dicyclohexylcarbodiimide
Quantity
2.19 mL
Type
reactant
Smiles
C1(CCCCC1)N=C=NC1CCCCC1

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
the mixture stirred at room temperature for 60 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The precipitate was removed by filtration
CONCENTRATION
Type
CONCENTRATION
Details
the filtrate concentrated in vacuo
ADDITION
Type
ADDITION
Details
Diethyl ether (50 ml) was added to the residue
CUSTOM
Type
CUSTOM
Details
the resulting precipitate removed by filtration
CONCENTRATION
Type
CONCENTRATION
Details
the filtrate concentrated in vacuo
CUSTOM
Type
CUSTOM
Details
Purification by flash column chromatography (petrol/EtOAc, 3:1)

Outcomes

Product
Details
Reaction Time
 60 h
Name
title compound
Type
product
Smiles
C(=O)(OC(C)(C)C)NCC1=CC=C(C(=O)OCC2=CC=CC=C2)C=C1
Measurements
Type Value Analysis
AMOUNT: MASS 412 mg
YIELD: PERCENTYIELD 61%
YIELD: CALCULATEDPERCENTYIELD 60.6%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.